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Compound of Interest

Compound Name: LT175

Cat. No.: B15544120 Get Quote

An in-depth exploration for a compound designated "LT175" for a technical guide on its

discovery and synthesis has revealed significant ambiguity and a lack of a singular, defined

molecular entity with this name in publicly available scientific and commercial databases. The

search has yielded multiple, unrelated references to "LT175," spanning from consumer

products to fictional chemical compounds, and a similarly named, but distinct, research

chemical.

The term "LT175" most prominently refers to a model of lawn tractor, the "White Outdoor LT-

175." This is clearly not the subject of interest for an audience of researchers and drug

development professionals.

In the biomedical domain, the designation "LT175" appears to be used in a fictional context for

illustrative purposes. A technical support document from a chemical supplier, BenchChem,

describes an "LT175 Kinase Inhibitor," but explicitly states, "LT175 is a fictional small molecule

kinase inhibitor. The information and data provided below are for illustrative purposes and are

based on general best practices for similar research compounds."[1] This indicates that, at

least in this context, "LT175" does not represent a real-world compound.

A potential, though distinct, candidate for the user's query is the research chemical LT-106-175.

This compound is described as a potent inhibitor of FMS-like tyrosine kinase 3 (FLT3)

mutations, as well as cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 6 (CDK6)

[2]. The chemical formula for LT-106-175 is C22H24N8OS[2]. However, it is crucial to note the
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difference in nomenclature; the user specifically requested information on "LT175," not "LT-106-

175."

Further searches for "LT175" as a drug, molecule, or inhibitor did not yield any other relevant

compounds. The search results included various other chemical compounds with "175" in their

identifiers, such as the "TL 175" pill, which is identified as Prednisone, and technical reports on

unrelated chemicals.

Given the lack of a clearly defined, non-fictional compound named "LT175" in the context of

drug discovery and synthesis, it is not possible to provide the requested in-depth technical

guide. The core requirements, including quantitative data summarization, detailed experimental

protocols, and visualization of signaling pathways, cannot be fulfilled without a specific, real-

world molecular target.

To proceed with this request, a more precise identifier for the compound of interest is

necessary. This could include a full chemical name, a different designation, a Chemical

Abstracts Service (CAS) number, or a reference to a specific publication or patent. Without

such clarification, any attempt to generate the requested content would be based on

speculation and would not meet the standards of a technical guide for a scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15544120?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

